N-(2-fluorophenyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H10FNOS/c13-10-5-1-2-6-11(10)14-12(15)8-9-4-3-7-16-9/h1-7H,8H2,(H,14,15)
• InChI Key: XNLZAHXIARXVLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC2=CC=CS2)F
• Molecular Formula: C12H10FNOS
• DSSTOX Substance ID: DTXSID60977860
• Molecular Weight: 235.28 g/mol
• Solubility: >35.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 6230-27-9

Description

N-(2-fluorophenyl)-2-(thiophen-2-yl)acetamide, also known as FTA, is a chemical compound that has been widely used in scientific research due to its unique properties. FTA is a member of the acetamide family and is characterized by its ability to inhibit the activity of certain enzymes in the body. In

Scientific Research Applications

• Anti-Inflammatory Activity : Derivatives of N-(2-fluorophenyl)-2-(thiophen-2-yl)acetamide have been synthesized and tested for their anti-inflammatory activity. Certain derivatives, such as those discussed by Sunder and Maleraju (2013), have shown significant anti-inflammatory effects (Sunder & Maleraju, 2013).

• Optoelectronic Properties : Research by Camurlu and Guven (2015) explored the optoelectronic properties of thiazole-based polythiophenes, including derivatives related to N-(2-fluorophenyl)-2-(thiophen-2-yl)acetamide. These compounds are significant for their potential applications in electronic devices (Camurlu & Guven, 2015).

• Antiplasmodial Properties : Mphahlele, Mmonwa, and Choong (2017) synthesized novel acetamide derivatives and evaluated them for potential in vitro antiplasmodial properties. The study highlighted the significance of certain fluoro-substituted compounds in combating malaria (Mphahlele, Mmonwa, & Choong, 2017).

• Antimicrobial Activity : Research into sulfide and sulfone derivatives of related compounds has demonstrated antimicrobial properties. These findings, as reported by Badiger, Mulla, Khazi, and Khazi (2013), are significant in the context of developing new antimicrobial agents (Badiger, Mulla, Khazi, & Khazi, 2013).

• Anticancer Screening : The synthesis and anticancer screening of imidazothiadiazole analogs, as studied by Abu-Melha (2021), is another critical application. These compounds have shown promise in targeting cancer cells, suggesting their potential in cancer therapy (Abu-Melha, 2021).

• Drug Delivery : Oftadeh and Mahani (2014) conducted a thermodynamic study on the interactions between acetamide derivatives and PCA-PEG-PCA copolymers, which is relevant for improving drug selectivity and delivery (Oftadeh & Mahani, 2014).

• Molecular Docking and Bioactivity : The study by Cakmak et al. (2022) on N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide involved molecular docking and evaluation of antioxidant and antimicrobial properties, illustrating the compound's potential in various biological applications (Cakmak et al., 2022).